Cas no 4484-74-6 (Benzene,1-(iodomethyl)-4-methyl-)

• Product Name: Benzene,1-(iodomethyl)-4-methyl-
• CAS No: 4484-74-6
• Molecular Formula: C₈H₉I
• Molecular Weight: 232.06106
• CID: 333075
• PubChem ID: 245144

Benzene,1-(iodomethyl)-4-methyl- Properties

Names and Identifiers

• Benzene,1-(iodomethyl)-4-methyl-
• 1-(iodomethyl)-4-methylbenzene
• 1-IODOMETHYL-4-METHYLBENZENE
• AC1L6F9B
• AC1Q4PQR
• CTK4I8488
• KST-1B5227
• NSC56730
• SureCN687371
• p-Xylyljodid
• NSC 56730
• NSC-56730
• DTXSID40288587
• AKOS014116548
• 4484-74-6
• SCHEMBL687371

• InChIKey： YVJQXZQIGSNYKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9I/c1-7-2-4-8(6-9)5-3-7/h2-5H,6H2,1H3
• SMILES： ICC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 231.97447
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 231.975
• Heavy Atom Count: 9
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.93000
• PSA: 0
• Refractive Index: 1.612
• Boiling Point: 237.5°C at 760 mmHg
• Flash Point: 104.4°C
• Density: 1.647

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides